4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid
Description
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid (DFMO) is a synthetic molecule that has been studied for its potential applications in scientific research. It is a small molecule that can be used to explore the biochemical and physiological effects of various drugs, as well as the mechanisms of action of those drugs. DFMO has become increasingly popular in laboratory experiments, due to its wide range of potential applications and advantages.
Scientific Research Applications
Drug Development and Antibacterial Agents
The incorporation of the 3,5-bis(trifluoromethyl)phenyl group into pyrazole derivatives has been shown to produce potent growth inhibitors of drug-resistant bacteria . This suggests that 4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid could be a precursor in synthesizing novel antibiotics, particularly against menacing pathogens like MRSA (methicillin-resistant Staphylococcus aureus).
Organic Synthesis
In organic synthesis, the trifluoromethyl group is known for its ability to influence the reactivity and stability of molecules. The compound could serve as a building block for creating new organic materials with high thermal stability and desirable electronic properties .
Material Science
The related 3,5-bis(trifluoromethyl)phenyl group has been utilized in the development of blue organic light-emitting diodes (OLEDs), indicating that 4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid could play a role in the synthesis of materials for advanced display technologies .
Analytical Chemistry
Compounds with the 3,5-bis(trifluoromethyl)phenyl moiety have been used as activators for p-tolyl thioglycoside donors in glycosylation reactions. This implies potential applications in analytical chemistry for the synthesis of complex molecules .
Environmental Science Research
The structural analogs of the compound have been explored for their electroluminescence properties, which could be significant in environmental science research, particularly in the development of energy-efficient lighting and display systems .
Biomedical Applications
The compound’s derivatives have shown potential in biomedical applications, particularly in the design and synthesis of antimicrobial agents against drug-resistant bacteria, which is a growing concern in medical treatment and public health .
properties
IUPAC Name |
4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F6O3/c13-11(14,15)7-3-6(9(19)1-2-10(20)21)4-8(5-7)12(16,17)18/h3-5H,1-2H2,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKUWPJFEZLVXPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90645267 |
Source
|
| Record name | 4-[3,5-Bis(trifluoromethyl)phenyl]-4-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90645267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-Ditrifluoromethylphenyl)-4-oxobutyric acid | |
CAS RN |
898788-04-0 |
Source
|
| Record name | 4-[3,5-Bis(trifluoromethyl)phenyl]-4-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90645267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3,5-Dimethylphenoxy)methyl]piperidine](/img/structure/B1325178.png)
